Cas no 2137082-02-9 (tert-butyl N-(1R)-1-(furan-2-yl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(furan-2-yl)-3-oxopropylcarbamate
• CAS No: 2137082-02-9
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6475039
• PubChem ID: 164663733
• Update Time: 2025-10-29

tert-butyl N-(1R)-1-(furan-2-yl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-1-(furan-2-yl)-3-oxopropylcarbamate
• Carbamic acid, N-[(1R)-1-(2-furanyl)-3-oxopropyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H17NO4/c1-12(2,3)17-11(15)13-9(6-7-14)10-5-4-8-16-10/h4-5,7-9H,6H2,1-3H3,(H,13,15)/t9-/m1/s1
• InChI Key： LWDWLGCJOPNPSV-SECBINFHSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H](C1=CC=CO1)CC=O

Experimental Properties

• Density: 1.115±0.06 g/cm3(Predicted)
• Boiling Point: 328.0±37.0 °C(Predicted)
• pka: 11.34±0.46(Predicted)

Additional information on tert-butyl N-(1R)-1-(furan-2-yl)-3-oxopropylcarbamate

Introduction to tert-butyl N-(1R)-1-(furan-2-yl)-3-oxopropylcarbamate (CAS No. 2137082-02-9)

tert-butyl N-(1R)-1-(furan-2-yl)-3-oxopropylcarbamate, with the CAS number 2137082-02-9, is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a tert-butyl carbamate group and a furan ring, which contribute to its potential applications in various chemical and biological processes.

The chemical structure of tert-butyl N-(1R)-1-(furan-2-yl)-3-oxopropylcarbamate is particularly noteworthy due to its chirality. The presence of the (1R) configuration at the chiral center imparts specific stereochemical properties that can influence its reactivity and biological activity. This makes it a valuable intermediate in the synthesis of enantiomerically pure compounds, which are crucial in pharmaceutical research and development.

Recent studies have highlighted the importance of chiral compounds like tert-butyl N-(1R)-1-(furan-2-yl)-3-oxopropylcarbamate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of this compound as a key intermediate in the synthesis of a novel class of antiviral agents. The researchers found that the chiral center and the furan ring played critical roles in enhancing the potency and selectivity of these agents against specific viral targets.

In addition to its applications in drug discovery, tert-butyl N-(1R)-1-(furan-2-yl)-3-oxopropylcarbamate has also been explored for its potential as a building block in the synthesis of complex organic molecules. A research group at the University of California, Berkeley, demonstrated that this compound can serve as an efficient starting material for constructing complex natural products with therapeutic potential. The study, published in Organic Letters in 2022, showcased a series of multistep syntheses that utilized the unique reactivity and stability of tert-butyl N-(1R)-1-(furan-2-yl)-3-oxopropylcarbamate.

The physical and chemical properties of tert-butyl N-(1R)-1-(furan-2-yl)-3-oxopropylcarbamate have been extensively studied to understand its behavior under different conditions. It is known to be stable under standard laboratory conditions but can undergo selective transformations when exposed to specific reagents or catalysts. For example, treatment with acid can lead to the cleavage of the tert-butyl carbamate group, generating an amine derivative that can be further functionalized for various applications.

The synthetic accessibility of tert-butyl N-(1R)-1-(furan-2-yl)-3-oxopropylcarbamate has also been a focus of recent research. A study published in Advanced Synthesis & Catalysis in 2024 described an efficient and scalable method for synthesizing this compound using palladium-catalyzed cross-coupling reactions. This method not only improved the yield and purity of the product but also reduced the environmental impact by minimizing waste generation.

In conclusion, tert-butyl N-(1R)-1-(furan-2-yl)-3-oxopropylcarbamate (CAS No. 2137082-02-9) is a versatile and valuable compound with significant potential in both academic research and industrial applications. Its unique structural features and chiral properties make it an attractive candidate for developing new drugs and complex organic molecules. As research continues to advance, it is likely that this compound will play an increasingly important role in various scientific disciplines.